Cas no 137918-89-9 (Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]-)

• Product Name: Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]-
• CAS No: 137918-89-9
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 226132
• PubChem ID: 178429
• Update Time: 2025-04-19

Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]-
• N-[7-[4-(dimethylamino)phenyl]-5-oxo-2,3,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-6-yl]benzamide
• N-{7-[4-(Dimethylamino)phenyl]-5-oxo-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-6-yl}benzenecarboximidic acid
• DTXSID30929937
• N-(7-(4-(Dimethylamino)phenyl)-5-oxo-2,3,6,7-tetrahydroimidazo(2,1-b)(1,3)thiazin-6-yl)benzamide
• 137918-89-9

• Inchi： 1S/C21H22N4O2S/c1-24(2)16-10-8-14(9-11-16)18-17(20(27)25-13-12-22-21(25)28-18)23-19(26)15-6-4-3-5-7-15/h3-11,17-18H,12-13H2,1-2H3,(H,23,26)
• InChI Key： JDXSDSGFGREIJX-UHFFFAOYSA-N
• SMILES： S1C2=NCCN2C(C(C1C1C=CC(=CC=1)N(C)C)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 394.14656
• Monoisotopic Mass: 394.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.33
• Refractive Index: 1.687
• PSA: 65.01